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Comparative Profile of GhnRH Antagonists
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Compound Focus: Ozarelix

CAS No.: 295350-45-7

Cat. No.: S548652

The table below summarizes key characteristics of selected GnRH antagonists, highlighting the

developmental status of Ozarelix relative to its peers.

Primary Indications

Route of Development Status (as of
Name Type (Approved or . .
. Administration latest data)
Investigated)
Ozarelix Peptide  Prostate Cancer, Injectable [2] Not commercially marketed;
Benign Prostatic clinical trials
Hyperplasia (BPH) [1] completed/terminated [3] [1]
Cetrorelix Peptide Female Infertility Subcutaneous Approved (since 2000) [3]
(Assisted Injection [3]
Reproduction) [3]
Ganirelix  Peptide  Female Infertility Subcutaneous Approved (since 2000) [3]
(Assisted Injection [3]
Reproduction) [3]
Degarelix Peptide  Prostate Cancer [3] Subcutaneous Approved (since 2008) [3]
Injection [3]
Elagolix Non- Endometriosis, Uterine  Oral [3] Approved (since 2018) [3]

peptide Fibroids [3]
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Primary Indications

Route of Development Status (as of
Name Type (Approved or . .
. Administration latest data)

Investigated)

Relugolix  Non- Prostate Cancer, Oral [3] Approved (since 2019/2020) [3]
peptide Uterine Fibroids [3] [4]

Teverelix  Peptide  Prostate Cancer, BPH, Long-acting Phase Il (planned for

Endometriosis, Uterine Injectable [4] advanced prostate cancer) [4]

Fibroids [4]

Experimental and Mechanistic Insights

For researchers, the subtle structural differences between peptide antagonists can influence their

experimental behavior and molecular interactions.

¢ Structural Characteristics: Ozarelix, Cetrorelix, and Teverelix are all decapeptides containing 2-
naphthylalanine, which contributes to their aggregation behavior in solution [2]. Their critical
aggregation concentrations (CAC) have been determined via fluorescence spectroscopy, a key
physicochemical property for formulation development [2].

¢ Signaling Pathway Inhibition: A 2019 study compared the potency of Cetrorelix, Ganirelix, and
Teverelix in inhibiting GNRH-mediated intracellular signaling in vitro [5]. The experimental workflow
and key findings on calcium signaling inhibition are summarized below.
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Start Experiment

Cell Preparation

GnRHR-Expressing Cell Lines Establish GnRH EC50
(HEK293/GnRHR, SH-SY5Y/GnRHR, LT2) (Dose-response curve)

Antagonist Potency Test

Treat with 3x EC50 GnRH +
Increasing Antagonist Doses

Measure Intracellular Ca2*
via Bioluminescence Resonance
Energy Transfer (BRET)

Analyze Area Under
the Curve (AUC)

Click to download full resolution via product page

¢ Key Finding on Calcium Inhibition: The study demonstrated that while all antagonists effectively
suppressed GnRH-induced Lhb gene transcription, they exhibited differential potencies in
inhibiting the rapid GnRH-induced intracellular calcium (Ca?*) increase [5].
o Cetrorelix showed the highest potency, achieving significant inhibition at 10 nM.
o Ganirelix and Teverelix required higher concentrations, around 100 nM, to achieve a similar
level of inhibition in the tested cell lines [5].
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o This illustrates a phenomenon of ligand-induced selective signaling (LiSS), where
structurally similar antagonists can differentially modulate intracellular pathways [5].

Summary and Developmental Context

¢ Ozarelix's Position: The available data suggests that Ozarelix remains an experimental compound
that did not progress to market. While it shares structural and aggregation properties with other
peptide antagonists like Cetrorelix and Teverelix [2], it lacks the robust clinical trial data and
subsequent regulatory approval that defines antagonists like Degarelix, Cetrorelix, and the oral
agents Elagolix and Relugolix [3].
 Market and Development Trends: The field has significantly evolved with a clear shift towards:
o Oral Formulations: The approvals of Elagolix and Relugolix represent a major advancement
for patient convenience and adherence [3] [4].
o Next-Generation Injectables: Development continues for improved peptides, such as the long-
acting Teverelix, which is being investigated for its potential benefits in patients with advanced
prostate cancer and high cardiovascular risk [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact

Your Ultimate Destination for Small-Molecule (aka. Address:

smolecule) Compounds, Empowering Innovative

Research Solutions Beyond Boundaries. Phone:
Email:
Web:

Ontario, CA 91761, United
States

(512) 262-9938
info@smolecule.com

www.smolecule.com

© 2026 Smolecule. All rights reserved. 5/5

Tech Support


https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s548652?utm_src=pdf-bulk
https://www.smolecule.com/products/s548652?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

